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Compound of Interest

Compound Name: (S)-(+)-1-Amino-2-propanol

Cat. No.: B1277028 Get Quote

Essential Safety and Handling Guide for (S)-
(+)-1-Amino-2-propanol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (S)-(+)-1-Amino-2-propanol.
Adherence to these procedures is vital for ensuring laboratory safety and proper chemical

management.

Hazard Identification and Classification
(S)-(+)-1-Amino-2-propanol is classified as a hazardous chemical. It is a combustible liquid

that can cause severe skin burns and serious eye damage.[1][2][3][4][5]

Hazard Classification Category

Skin Corrosion / Irritation Category 1B

Serious Eye Damage Category 1

Flammable Liquids Category 4
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Appropriate personal protective equipment must be worn at all times when handling (S)-(+)-1-
Amino-2-propanol to prevent personal exposure.

Protection Type Recommended Equipment

Eye/Face

Wear tightly fitting safety goggles with side-

shields or a full face shield.[4][6][7] Standard

safety glasses are not sufficient. An eyewash

station should be readily accessible.[6][8]

Skin

Wear appropriate chemical-resistant gloves

(e.g., butyl rubber) and protective clothing to

prevent skin contact.[9][10] Immediately remove

any contaminated clothing and wash before

reuse.[4][5][10] A safety shower should be

available.[11]

Respiratory

Use only in a well-ventilated area.[10][12] If

vapors or mists are generated and exposure

limits may be exceeded, use a NIOSH/MSHA or

European Standard EN 149 approved respirator

with an appropriate filter cartridge (e.g., type

ABEK).[10][13]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle (S)-(+)-1-Amino-2-propanol in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of vapors.[10][13]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors

and direct contact with skin and eyes.[12][13]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other

sources of ignition as it is a combustible liquid.[5] Take precautionary measures against static

discharge.[3]
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Personal Hygiene: Wash hands thoroughly after handling the chemical.[1][5][10] Do not eat,

drink, or smoke in the laboratory area.[5]

Storage:

Container: Store in the original, tightly closed container.[3][13] Containers that have been

opened must be carefully resealed and kept upright.[13]

Location: Store in a cool, dry, and well-ventilated area.[5][12][13][14] The storage area

should be locked up or accessible only to authorized personnel.[1][4]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[14] Do

not use brass, copper, aluminum, galvanized, or tin-plated containers for storage.[12]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also

under the eyelids.[1][2][4][5][14] Remove contact lenses if present and easy to do.[1][4][5]

Seek immediate medical attention.[1][2][5][10]

Skin Contact: Take off immediately all contaminated clothing.[1][5] Flush skin with plenty of

water for at least 15 minutes.[10] Seek immediate medical aid.[10]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][5][10]

If breathing is difficult, give oxygen.[4][10] Do not use mouth-to-mouth resuscitation.[4][10]

Get emergency medical help immediately.[4]

Ingestion: Rinse mouth with water.[1][4] Do NOT induce vomiting.[1][2][4][5] Never give

anything by mouth to an unconscious person.[4][10] Call a physician or poison control center

immediately.[1][2][5]

Spill and Leak Procedures:

Personal Precautions: Evacuate personnel to a safe area.[13] Ensure adequate ventilation.

[7][13] Wear full personal protective equipment as described above. Avoid breathing vapors.

[7][13]
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Containment: Prevent further leakage or spillage if it is safe to do so.[5] Cover drains to

prevent the product from entering them.[3]

Clean-up: Absorb the spill with inert, non-combustible material such as sand, earth, or

vermiculite.[10][13] Collect the absorbed material and place it into a suitable, labeled

container for disposal.[5][10][13]

Ventilation: Ensure the area is well-ventilated after clean-up.

Disposal Plan
(S)-(+)-1-Amino-2-propanol and its container must be disposed of as hazardous waste.[3][12]

Waste Collection: Collect waste material in its original container or a suitable, labeled, and

sealed container. Do not mix with other waste.

Regulations: All waste disposal must be conducted in accordance with applicable local,

regional, and national regulations.[3][4][12] Contact a licensed professional waste disposal

service to dispose of this material.

Containers: Handle uncleaned, empty containers as you would the product itself. Do not

reuse empty containers.[11][12]

Chemical and Physical Properties
Property Value

Molecular Formula C₃H₉NO

Molecular Weight 75.11 g/mol

Appearance Colorless to pale yellow liquid[6][8][9]

Odor Slight ammonia-like or fishy odor[6][8][9]

CAS Number 2799-17-9

Workflow Visualization
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The following diagram illustrates the standard workflow for handling (S)-(+)-1-Amino-2-
propanol, from preparation to disposal, emphasizing critical safety checkpoints.

Preparation
- Review SDS

- Verify Emergency Equipment

Don PPE
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Chemical Handling
- Work in Fume Hood

- Keep Away from Ignition Sources

Temporary Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Post-Experiment

Spill Occurs

If spill happens

Decontamination
- Clean Work Area

- Remove & Store PPE for Cleaning

End of Work

Spill Response
- Evacuate & Ventilate

- Absorb with Inert Material
- Collect for Disposal

After Cleanup

Waste Disposal
- Label Hazardous Waste

- Dispose via Approved Service

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (S)-(+)-1-Amino-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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